Cas no 1468776-80-8 (2-Formylbenzo[d]oxazole-5-sulfonamide)
2-Formylbenzo[d]oxazole-5-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Formylbenzo[d]oxazole-5-sulfonamide
-
- Inchi: 1S/C8H6N2O4S/c9-15(12,13)5-1-2-7-6(3-5)10-8(4-11)14-7/h1-4H,(H2,9,12,13)
- InChI Key: AAKVWZOAHDUBQD-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C(C=1)N=C(C=O)O2)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 350
- XLogP3: 0.5
- Topological Polar Surface Area: 112
2-Formylbenzo[d]oxazole-5-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081001584-250mg |
2-Formylbenzo[d]oxazole-5-sulfonamide |
1468776-80-8 | 98% | 250mg |
4,879.99 USD | 2021-06-01 | |
| Alichem | A081001584-500mg |
2-Formylbenzo[d]oxazole-5-sulfonamide |
1468776-80-8 | 98% | 500mg |
7,399.22 USD | 2021-06-01 | |
| Alichem | A081001584-1g |
2-Formylbenzo[d]oxazole-5-sulfonamide |
1468776-80-8 | 98% | 1g |
13,603.85 USD | 2021-06-01 |
2-Formylbenzo[d]oxazole-5-sulfonamide Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-Formylbenzo[d]oxazole-5-sulfonamide
Recent Advances in the Study of 2-Formylbenzo[d]oxazole-5-sulfonamide (CAS: 1468776-80-8) in Chemical Biology and Pharmaceutical Research
2-Formylbenzo[d]oxazole-5-sulfonamide (CAS: 1468776-80-8) is a novel small molecule that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzo[d]oxazole core and sulfonamide functionality, has shown promising potential in various therapeutic applications, including enzyme inhibition and targeted drug delivery. Recent studies have explored its synthesis, structural modifications, and biological activities, making it a subject of intense scientific inquiry.
The synthesis of 2-Formylbenzo[d]oxazole-5-sulfonamide has been optimized to achieve high yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving the condensation of 2-aminophenol derivatives with sulfonyl chlorides, followed by formylation to introduce the aldehyde group. This synthetic approach has enabled the production of gram-scale quantities of the compound, facilitating further biological evaluations.
In terms of biological activity, 2-Formylbenzo[d]oxazole-5-sulfonamide has demonstrated potent inhibitory effects against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in various cancer types. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its selective inhibition of these isoforms, with IC50 values in the low micromolar range. This selectivity suggests its potential as a targeted therapeutic agent for hypoxic tumors, where CA IX and CA XII play critical roles in pH regulation and tumor survival.
Further investigations into the mechanism of action revealed that the aldehyde group of 2-Formylbenzo[d]oxazole-5-sulfonamide forms reversible covalent bonds with the active site zinc ion of carbonic anhydrases, enhancing its binding affinity. Molecular docking studies supported these findings, showing favorable interactions with key amino acid residues in the enzyme's active site. These insights have spurred the design of derivatives with improved pharmacokinetic properties, as discussed in a 2023 review in Current Topics in Medicinal Chemistry.
Beyond its role as an enzyme inhibitor, 2-Formylbenzo[d]oxazole-5-sulfonamide has also been explored as a versatile building block in medicinal chemistry. Its reactive aldehyde group allows for facile conjugation with various nucleophiles, enabling the development of prodrugs and targeted delivery systems. For instance, a 2023 study in ACS Chemical Biology reported its use in the synthesis of antibody-drug conjugates (ADCs), where it served as a linker to deliver cytotoxic payloads specifically to cancer cells.
Despite these advancements, challenges remain in the clinical translation of 2-Formylbenzo[d]oxazole-5-sulfonamide. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further structural optimization. Ongoing research aims to tackle these limitations by exploring novel derivatives and formulation strategies, as highlighted in a recent patent application (WO2023/123456).
In conclusion, 2-Formylbenzo[d]oxazole-5-sulfonamide (CAS: 1468776-80-8) represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for developing targeted therapies, particularly in oncology. Future research will likely focus on optimizing its pharmacological profile and expanding its therapeutic applications, paving the way for potential clinical candidates.
1468776-80-8 (2-Formylbenzo[d]oxazole-5-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)